Cas no 1999967-71-3 (5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 1999967-71-3
• MF: C₁₁H₆BrFOS
• MW: 285.132144451141
• CID: 6614993
• PubChem ID: 165473263
• Update Time: 2025-05-21

5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde
• EN300-1085800
• 1999967-71-3

• Inchi： 1S/C11H6BrFOS/c12-9-3-1-2-8(11(9)13)10-5-4-7(6-14)15-10/h1-6H
• InChI Key： YKQCPQCZSPGIFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1=CC=C(C=O)S1

Computed Properties

• Exact Mass: 283.93068g/mol
• Monoisotopic Mass: 283.93068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3Ų

Additional information on 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde

Introduction to 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 1999967-71-3)

5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1999967-71-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluorine substituents in its aromatic ring system imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The molecular structure of 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde consists of a thiophene core appended with a benzene ring that is substituted with bromine and fluorine atoms. This arrangement not only enhances the compound's lipophilicity but also modulates its interactions with biological targets. The aldehyde functional group at the 2-position of the thiophene ring provides a reactive site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of thiophene derivatives due to their wide range of biological activities. Studies have demonstrated that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects. Among these, 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde has shown promise as a lead compound in the design of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential to act as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde make it an attractive candidate for this purpose.

Recent research published in peer-reviewed journals has highlighted the compound's ability to interact with protein targets through both hydrophobic and electrostatic interactions. The bromine and fluorine substituents contribute to these interactions by enhancing the compound's binding affinity and selectivity. Additionally, the aldehyde group can form hydrogen bonds with polar residues in the target protein, further stabilizing the binding complex.

The synthesis of 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which allow for the introduction of bromo and fluoro substituents onto the aromatic ring. These reactions are typically catalyzed by transition metal complexes, which facilitate the formation of new carbon-carbon bonds.

Once synthesized, the compound can be further modified through various functional group transformations to explore its pharmacological potential. For example, the aldehyde group can be reduced to an alcohol or converted into an amine, opening up possibilities for diverse chemical libraries. Such modifications are crucial for understanding structure-activity relationships (SARs) and identifying optimal drug candidates.

The use of computational methods has also been instrumental in studying 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize drug candidates before they enter clinical trials.

In conclusion, 5-(3-bromo-2-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 1999967-71-3) is a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research and advancements in synthetic chemistry and computational methods, this compound is poised to play a significant role in future drug discovery efforts.